Cas no 112391-34-1 (2-iodosyl-4-nitrobenzoic acid)

• Product Name: 2-iodosyl-4-nitrobenzoic acid
• CAS No: 112391-34-1
• MF: C₇H₄INO₅
• MW: 309.014834403992
• CID: 2608678
• PubChem ID: 3714830
• Update Time: 2025-04-21

2-iodosyl-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-iodosyl-4-nitrobenzoic acid
• DTXCID60346274
• 112391-34-1
• SCHEMBL6183800
• Benzoic acid, 2-iodosyl-4-nitro-
• 2-iodosyl-4-nitro-benzoic Acid
• DTXSID70395415
• FBADTBVXQIPLPP-UHFFFAOYSA-N

• Inchi： 1S/C7H4INO5/c10-7(11)5-2-1-4(9(13)14)3-6(5)8-12/h1-3H,(H,10,11)
• InChI Key： FBADTBVXQIPLPP-UHFFFAOYSA-N
• SMILES： I(C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 308.91342Da
• Monoisotopic Mass: 308.91342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų